Cross-linked reverse micelles with embedded water pools: a novel catalytic system based on amphiphilic block copolymers†
RSC Advances Pub Date: 2014-08-07 DOI: 10.1039/C4RA04358H
Abstract
Based on the idea of structural design, a novel catalytic system was developed from a block copolymer for the oxidation reaction of 2,3,6-trimethylphenol (TMP). The block copolymer, poly(4-vinylpyridine)-block-poly(ethylene glycol)-block-poly(4-vinylpyridine) (P4VP-PEG-P4VP), was synthesized via anionic polymerization. After self-assembly in water–1-hexanol solution and shell cross linking, the block copolymer formed the shell cross-linked reverse micelles (SCRMs). The CuCl2 complexed SCRMs were used in the catalytic oxidation reaction of TMP. Through coordinating with metal ions, regulating the distribution of metal catalytic active centers, and with the cocatalysis effect of the immobilized water droplets, this polymer-supported catalyst system demonstrated an efficient catalytic activity and recoverability. This work not only provides a promising catalyst based on mesoscale structure design using block copolymers but is also an example for deeper understanding on the structure effect in catalysis.
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Journal Name：RSC Advances
Research Products
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CAS no.: 12135-77-2
